![molecular formula C6H14ClNO2 B2956308 3-Methyl-3-(methylamino)butanoic acid;hydrochloride CAS No. 2416228-91-4](/img/structure/B2956308.png)
3-Methyl-3-(methylamino)butanoic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-3-(methylamino)butanoic acid hydrochloride is a chemical compound with the CAS Number: 2416228-91-4 . It has a molecular weight of 167.64 . The compound is stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, the synthesis of methyl 3-amino-4-carbomyl-2-cyano-2-butenoate, a dimer of methyl cyanoacetate and cyanoacetamide, is described, which involves ammonolysis with dimethylamine.Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13NO2.ClH/c1-6(2,7-3)4-5(8)9;/h7H,4H2,1-3H3,(H,8,9);1H . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
The thermal decomposition of methyl butanoate has been examined, providing insights into the breakdown kinetic mechanism and formation of small compounds. These findings can help predict the behavior of 3-Methyl-3-(methylamino)butanoic acid;hydrochloride in various environments.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved sources.Scientific Research Applications
Antimicrobial Activity
A study synthesized derivatives of 3-[(2-Hydroxyphenyl)amino]butanoic and 3-[(2-hydroxy-5-methyl(chloro)phenyl)amino]butanoic acids, creating compounds with antimicrobial activity against bacteria such as Staphylococcus aureus and Mycobacterium luteum, and fungi like Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).
Polymer Chemistry
Research on the hydrolysis of polyamides revealed that small weak organic acids, including butanoic acid, can significantly accelerate the hydrolysis process. Butanoic acid, being the weakest among the acids studied, showed the strongest effect on increasing the hydrolysis rate of polyamide materials (Hocker et al., 2014).
Synthesis of Bioactive Compounds
A synthesis approach for 4-(methylamino)butanoic acid involved N-methyl-pyrrolidone and hydrochloric acid, highlighting its potential in creating bioactive derivatives. The reaction conditions optimized for the synthesis yielded significant quantities of the target compound, suggesting its applicability in further pharmacological research (Peng, 2010).
Bioavailability Studies
The bioavailability of 2-Amino-3-(methylamino)-propanoic acid (BMAA) in primates was investigated, demonstrating high oral bioavailability. This study provides insight into the metabolic processing of similar compounds in biological systems (Duncan et al., 1992).
Safety and Hazards
Properties
IUPAC Name |
3-methyl-3-(methylamino)butanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-6(2,7-3)4-5(8)9;/h7H,4H2,1-3H3,(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJEYGORRKRTUTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)O)NC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.